2-chloro-3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-chloro-3-nitropyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C8H4ClN3O3/c9-7-6(12(14)15)8(13)11-4-2-1-3-5(11)10-7/h1-4H
• InChI Key: HRMUOPNLPLATOR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NC(=C(C(=O)N2C=C1)[N+](=O)[O-])Cl
• Molecular Formula: C8H4ClN3O3
• Molecular Weight: 225.59 g/mol
• CAS RN: 349573-14-4

Description

2-chloro-3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one is a chemical compound with the molecular formula C8H4ClN3O3. It is used in proteomics research.

Synthesis Analysis

An expeditious metal-free C-3 chalcogenation of 4H-pyrido[1,2-a]pyrimidin-4-one has been devised to synthesize diversely orchestrated 3-ArS/ArSe derivatives in high yields (up to 95%). This operationally simple reaction proceeds under mild reaction conditions, can be executed in gram scale, and also highlights broad functional group tolerance.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrido[1,2-a]pyrimidin-4-one core with a chlorine atom at the 2-position and a nitro group at the 3-position.

Chemical Reactions Analysis

The compound undergoes a metal-free C-3 chalcogenation to synthesize diversely orchestrated 3-ArS/ArSe derivatives. This reaction is operationally simple, proceeds under mild conditions, and can be executed in gram scale.

Physical And Chemical Properties Analysis

The compound has a predicted melting point of 155.08° C, a predicted boiling point of 299.7° C at 760 mmHg, a predicted density of 1.7 g/cm3, and a predicted refractive index of n20D 1.73.

Scientific Research Applications

Synthesis of Heterotricyclic Systems

This compound serves as a synthone precursor for the preparation of novel heterotricyclic systems, such as pyrazolylpyridopyrimidines and poly-functionalized dipyridopyrimidines. These compounds are synthesized through reactions with different derivatives, highlighting the compound's utility in creating complex chemical structures with potential biological activities (Abass et al., 2010).

Synthesis of Fused Polycyclic Pyrimidines

Condensation reactions involving 2-chloro-3-nitro-4H-pyrido[1,2-a]pyrimidin-4-one have led to the synthesis of fused polycyclic pyrimidines. These derivatives exhibit a broad spectrum of biological activities, including antibacterial, fungicidal, antiviral, and antitumor properties, demonstrating the compound's significance in medicinal chemistry (Harutyunyan, 2016).

Microwave-Assisted Synthesis of Thiazolopyrimidinones

The compound has also been used in the microwave-assisted synthesis of thiazolopyrimidinones, showcasing its adaptability to modern, efficient synthesis techniques. This method facilitates the creation of potentially bioactive 6-nitro-5H-thiazolo[3,2-a]pyrimidin-5-ones, contributing to the exploration of new pharmacologically relevant compounds (Djekou et al., 2006).

Structural and Interaction Studies

In addition to synthetic applications, this compound has been studied for its crystal structure and interactions with biological molecules. These studies provide insights into the compound's physical and chemical properties, paving the way for its application in designing drugs and understanding their interactions at the molecular level (Zhang et al., 2013).

Mechanism of Action

Target of Action

It’s known that the compound belongs to a family of n-fused bicyclic heterocycles , which have been found to exhibit versatile biological activities . These include CXCR3 antagonism, HLE inhibition, MexAB-OprM specific efflux pump inhibition, potent 5-HT6 antagonists, and acetylcholinesterase inhibition .

Mode of Action

Related compounds in its family have been shown to undergo metal-free c-3 chalcogenation . This operationally simple reaction proceeds under mild conditions and can be executed on a gram scale . Preliminary experimental investigation suggests a radical mechanistic pathway for these transformations .

Biochemical Pathways

Related compounds have been found to impact various biochemical pathways due to their diverse biological activities .

Pharmacokinetics

The compound is known to have a molecular weight of 22559 , which could potentially influence its bioavailability.

Result of Action

Related compounds in its family have been found to exhibit diverse biological activities .

Action Environment

Related reactions involving similar compounds have been shown to proceed under mild conditions .